Cas no 886500-90-9 (2-((6,7-Dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid)

• Product Name: 2-((6,7-Dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid
• CAS No: 886500-90-9
• MF: C₁₂H₁₂N₂O₅S
• MW: 296.299081802368
• CID: 5704274
• PubChem ID: 135657666
• Update Time: 2025-10-22

2-((6,7-Dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetic acid
• DTXSID801162245
• [(4-hydroxy-6,7-dimethoxyquinazolin-2-yl)sulfanyl]acetic acid
• 2-[(3,4-Dihydro-6,7-dimethoxy-4-oxo-2-quinazolinyl)thio]acetic acid
• (6,7-Dimethoxy-4-oxo-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid
• 2-((6,7-Dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)aceticacid
• STK913865
• AKOS005652763
• 2-((6,7-Dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid
• 886500-90-9
• AKOS015996273
• CCG-329636
• Acetic acid, 2-[(3,4-dihydro-6,7-dimethoxy-4-oxo-2-quinazolinyl)thio]-

• MDL： MFCD06739957
• Inchi： 1S/C12H12N2O5S/c1-18-8-3-6-7(4-9(8)19-2)13-12(14-11(6)17)20-5-10(15)16/h3-4H,5H2,1-2H3,(H,15,16)(H,13,14,17)
• InChI Key： GYZADVNFSVNZTB-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2C=C(C(=CC=2C(N1)=O)OC)OC

Computed Properties

• Exact Mass: 296.04669266g/mol
• Monoisotopic Mass: 296.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 527.8±60.0 °C(Predicted)
• pka: 2.93±0.10(Predicted)

Additional information on 2-((6,7-Dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid

Compound CAS No 886500-90-9: 2-((6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-2-Yl)Thio)Acetic Acid

2-((6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-2-Yl)Thio)Acetic Acid (CAS No 886500-90-9) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinazolinone derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule consists of a quinazolinone core with methoxy substituents at positions 6 and 7, an oxo group at position 4, and a thioester linkage at position 2 to an acetic acid moiety.

The quinazolinone framework is a well-studied heterocyclic structure that has been implicated in various biological processes, including enzyme inhibition and modulation of cellular signaling pathways. The presence of methoxy groups at positions 6 and 7 suggests potential modulation of the compound's pharmacokinetic properties, such as solubility and bioavailability. The thioester linkage to acetic acid adds another layer of complexity to the molecule, potentially influencing its reactivity and interaction with biological targets.

Recent studies have highlighted the importance of thioester-containing compounds in drug design, particularly in the development of prodrugs and bioisosteres. Prodrugs are inactive compounds that are converted into their active forms within the body, often enhancing drug delivery and reducing systemic toxicity. The thioester group in this compound may serve as a site for enzymatic cleavage, releasing the active quinazolinone moiety in vivo. This mechanism could be exploited to design targeted therapies with improved efficacy and reduced side effects.

Moreover, the quinazolinone core has been shown to exhibit potent inhibitory activity against several key enzymes involved in diseases such as cancer and inflammation. For instance, quinazolinones have been reported to inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By incorporating functional groups like methoxy substituents and thioesters, the compound may exhibit enhanced selectivity and potency compared to its simpler analogs.

Another area of interest is the potential of CAS No 886500-90-9 as a lead compound for drug discovery. Its unique structure provides a platform for further chemical modifications to optimize its pharmacodynamic and pharmacokinetic properties. For example, altering the substituents on the quinazolinone ring or modifying the thioester group could yield derivatives with improved bioavailability or enhanced target affinity.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. The synthesis typically begins with the preparation of the quinazolinone core followed by introduction of methoxy groups via nucleophilic aromatic substitution or other suitable methods. The final step involves coupling the thioester group to complete the molecule.

The biological evaluation of CAS No 886500-90-9 has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to inhibit key enzymes associated with cancer progression, such as protein kinase C (PKC) and matrix metalloproteinases (MMPs). Additionally, preliminary studies suggest that the compound may exhibit anti-inflammatory properties by modulating NF-kB signaling pathways.

Despite these encouraging findings, further research is needed to fully elucidate the mechanism of action and safety profile of this compound. Long-term toxicity studies in animal models will be essential to assess its suitability as a therapeutic agent. Furthermore, computational modeling approaches could provide insights into its binding interactions with target proteins and guide future optimization efforts.

In conclusion, 2-((6,7-Dimethoxy-4-Oxo-3,4-Dihydroquinazolin-2-Yl)Thio)Acetic Acid (CAS No 886500-90-) represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique chemical structure and promising biological activities make it a compelling candidate for further investigation in drug discovery programs targeting cancer and inflammatory diseases.